Cas no 5440-82-4 (1H-Inden-5-ol,2,3-dihydro-, acetate (9CI))

• Product name: 1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
• CAS No: 5440-82-4
• MF: C₁₁H₁₂O₂
• MW: 176.21178
• CID: 375004
• PubChem ID: 79504

1H-Inden-5-ol,2,3-dihydro-, acetate (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-5-ol,2,3-dihydro-, acetate (9CI)
• 2,3-dihydro-1H-inden-5-yl acetate
• indan-5-yl acetate
• 5-acetoxy-indan
• 5-Acetoxyindan
• AC1L2XIU
• AC1Q61DZ
• acetic acid indan-5-ylester
• CTK5A0887
• EINECS 226-624-5
• Essigsaeure-indan-5-ylester
• NSC20750
• SureCN3896033
• NSC-20750
• UNII-UD92EG356Q
• NS00033077
• UD92EG356Q
• 5440-82-4
• SCHEMBL3896033
• RVAZTALKWVETPN-UHFFFAOYSA-N
• DTXSID70202791
• 1H-Inden-5-ol, 2,3-dihydro-, acetate
• NSC 20750
• 1H-Inden-5-ol, 2,3-dihydro-, 5-acetate

• Inchi： InChI=1S/C11H12O2/c1-8(12)13-11-6-5-9-3-2-4-10(9)7-11/h5-7H,2-4H2,1H3
• InChI Key： RVAZTALKWVETPN-UHFFFAOYSA-N
• SMILES： CC(=O)OC1=CC2=C(CCC2)C=C1

Computed Properties

• Exact Mass: 176.08376
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.128
• Boiling Point: 275°Cat760mmHg
• Flash Point: 101.7°C
• Refractive Index: 1.55
• PSA: 26.3
• LogP: 2.10060